Cas no 92127-73-6 (Thymidine,[P(R)]-2'-deoxy-P-thioadenylyl-(3'®5')- (9CI))

• Product name: Thymidine,[P(R)]-2'-deoxy-P-thioadenylyl-(3'®5')- (9CI)
• CAS No: 92127-73-6
• MF: C₂₀H₂₆N₇O₉PS
• MW: 571.500703334808
• CID: 811841
• PubChem ID: 6913079

Thymidine,[P(R)]-2'-deoxy-P-thioadenylyl-(3'®5')- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-[(2R,4S,5R)-5-[[[(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-yl]oxy-hydroxyphosphinothioyl]oxymethyl]-4-hydroxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 5'-O-thymidyl 3'-O-(2'-deoxyadenosyl) phosphorothioate
• 5')- (9CI)
• Thymidine,[P(R)]-2'-deoxy-P-thioadenylyl-(3'&reg
• 92127-73-6
• d(Ap(S)T)
• Thymidine,[P(R)]-2'-deoxy-P-thioadenylyl-(3'®5')- (9CI)

• Inchi： InChI=1S/C20H26N7O9PS/c1-9-4-26(20(31)25-19(9)30)14-2-10(29)13(35-14)6-33-37(32,38)36-11-3-15(34-12(11)5-28)27-8-24-16-17(21)22-7-23-18(16)27/h4,7-8,10-15,28-29H,2-3,5-6H2,1H3,(H,32,38)(H2,21,22,23)(H,25,30,31)/t10-,11-,12+,13+,14+,15+,37?/m0/s1
• InChI Key： XNGOOGOMEACAQT-DDLFOQJUSA-N
• SMILES： CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=S)(O)OC3CC(OC3CO)N4C=NC5=C(N=CN=C54)N)O

Computed Properties

• Exact Mass: 571.125033
• Monoisotopic Mass: 571.125033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 249
• XLogP3: -1.4

Experimental Properties

• Density: 1.97
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.837
• PSA: 264.25000
• LogP: 0.45800